3,5-Dimercaptoisothiazole-4-carbonitrile

• Molecular Formula: C4H2N2S3
• Molecular Weight: 174.3 g/mol
• IUPAC Name: 5-sulfanyl-3-sulfanylidene-1,2-thiazole-4-carbonitrile
• InChI: InChI=1S/C4H2N2S3/c5-1-2-3(7)6-9-4(2)8/h8H,(H,6,7)
• InChI Key: LTQJEHXKCKJJSU-UHFFFAOYSA-N
• Canonical SMILES: C(#N)C1=C(SNC1=S)S

Description

3,5-Dimercaptoisothiazole-4-carbonitrile is a heterocyclic compound featuring an isothiazole core substituted with two mercapto (-SH) groups at positions 3 and 5 and a nitrile (-CN) group at position 4. Its synthesis involves the reaction of dimercaptomethylenemalonitrile disodium salt with sulfur, as described in early work by Hatchard . The compound’s dual thiol functionalities and electron-withdrawing nitrile group make it highly reactive, enabling applications in nucleophilic substitutions, metal coordination, and coupling chemistry. Derivatives of this compound have been explored in materials science, catalysis, and medicinal chemistry due to its versatile reactivity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Halogenated Isothiazole-4-carbonitriles

Compounds such as 3,5-dichloroisothiazole-4-carbonitrile and 3-bromoisothiazole-4-carbonitrile are key structural analogs where thiol groups are replaced with halogens. These halogenated derivatives are synthesized via hydrodehalogenation of dihalo precursors (e.g., 3,5-dibromoisothiazole-4-carbonitrile) . Unlike 3,5-dimercaptoisothiazole-4-carbonitrile, halogenated analogs undergo Suzuki-Miyaura and Stille coupling reactions due to the presence of halide leaving groups. For example, 3,5-dichloroisothiazole-4-carbonitrile participates in regioselective C–C couplings to form triarylisothiazoles . In contrast, the thiol groups in 3,5-dimercaptoisothiazole-4-carbonitrile favor nucleophilic substitution (e.g., alkylation) or oxidation to disulfide bridges .

Dimeric Sulfide Derivatives

5,5′-Thiobis(3-bromoisothiazole-4-carbonitrile) is a dimeric sulfide synthesized by treating 3,5-dibromoisothiazole-4-carbonitrile with sodium thiocyanate . Unlike monomeric 3,5-dimercaptoisothiazole-4-carbonitrile, this dimer features a central sulfur bridge connecting two isothiazole units. The dimer’s bromine substituents enable further functionalization, while the sulfide linkage imparts rigidity, making it useful in polymer crosslinking or coordination frameworks. The preparation method diverges from typical sulfide syntheses, which rely on thiol nucleophiles or palladium-catalyzed C–S coupling .

Thiazole Derivatives

1,3-Thiazole-4-carbonitrile shares structural similarities but differs in ring architecture: the thiazole ring positions nitrogen and sulfur at 1 and 3, whereas isothiazoles place them at 2 and 1. Crystallographic studies reveal that 1,3-thiazole-4-carbonitrile forms C–H⋯N hydrogen bonds and π–π stacking interactions, enhancing its stability in solid-state applications . The absence of thiol groups limits its reactivity compared to 3,5-dimercaptoisothiazole-4-carbonitrile, making it more suitable for non-covalent interactions in materials design.

Methylthio Derivatives

3,5-Bis(methylthio)isothiazole-4-carbonitrile replaces thiols with methylthio (-SMe) groups, reducing nucleophilicity but improving stability. Methylthio derivatives are less prone to oxidation, favoring applications where long-term stability is critical. However, the decreased reactivity limits their utility in dynamic chemical transformations compared to the parent compound .

Structural Isomers

3,5-Dimercaptoisothiazole-4-carbonitrile is a structural isomer of 3,4-dimercaptoisothiazole-5-carbonitrile , where the mercapto groups shift to positions 3 and 4. This positional isomerism alters electronic distribution and reactivity; the 3,5-substitution pattern in the former enhances symmetry and facilitates disulfide formation, while the 3,4-isomer may exhibit distinct coordination behavior .

Data Table: Key Structural and Functional Comparisons

Compound	Substituents	Key Functional Groups	Synthesis Method	Reactivity/Applications	References
3,5-Dimercaptoisothiazole-4-carbonitrile	3,5-SH; 4-CN	Thiols, nitrile	Reaction of dimercapto-malonitrile with S	Nucleophilic substitution, disulfide formation
5,5′-Thiobis(3-bromoisothiazole-4-carbonitrile)	3-Br; 4-CN; S-bridge	Bromine, nitrile, sulfide	NaSCN treatment of dibromo derivative	Crosslinking, halogen substitution
3,5-Dichloroisothiazole-4-carbonitrile	3,5-Cl; 4-CN	Chlorine, nitrile	Hydrodehalogenation of dihalo precursors	Suzuki coupling, triazole synthesis
1,3-Thiazole-4-carbonitrile	4-CN (thiazole ring)	Nitrile	Cyclocondensation reactions	Hydrogen bonding, π–π stacking
3,5-Bis(methylthio)isothiazole-4-carbonitrile	3,5-SMe; 4-CN	Methylthio, nitrile	Alkylation of thiol precursor	Stable intermediates